BE“GHE Foundational & Exploratory

Check Availability & Pricing

Characterization of 5-Methyl-5-phenylmorpholin-
3-one: A Spectroscopic Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 5-Methyl-5-phenylmorpholin-3-one
CAS No.: 1398503-90-6
Cat. No.: B2775280
Get Quote
. J

This in-depth technical guide provides a detailed analysis of the spectral data for the compound
5-Methyl-5-phenylmorpholin-3-one. This document is intended for researchers, scientists,
and professionals in drug development who are working with or synthesizing similar
morpholinone scaffolds. The following sections offer a comprehensive interpretation of its
predicted *H NMR, 3C NMR, Infrared (IR), and Mass Spectrometry (MS) data, grounded in
established spectroscopic principles and supported by data from analogous structures.

Introduction to 5-Methyl-5-phenylmorpholin-3-one

5-Methyl-5-phenylmorpholin-3-one is a heterocyclic compound belonging to the
morpholinone class. The morpholine ring is a common scaffold in medicinal chemistry, and its
derivatives have shown a wide range of biological activities.[1] The presence of a chiral center
at the 5-position, along with a phenyl and a methyl group, suggests potential for stereospecific
interactions with biological targets. Accurate characterization of this molecule is paramount for
its identification, purity assessment, and further development.

While a complete set of experimentally-derived spectral data for 5-Methyl-5-phenylmorpholin-
3-one is not readily available in published literature, this guide provides a robust, predicted
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characterization based on the analysis of closely related compounds and foundational
spectroscopic theory. This predictive approach allows for a reliable preliminary identification
and structural verification.

Figure 1: Structure of 5-Methyl-5-phenylmorpholin-3-one.

Predicted *H NMR Spectral Data

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is a powerful technique for
elucidating the structure of organic molecules by providing information about the chemical
environment of hydrogen atoms. The predicted 'H NMR spectrum of 5-Methyl-5-
phenylmorpholin-3-one in CDCls is detailed below.

Experimental Protocol: tH NMR Spectroscopy

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of
deuterated chloroform (CDCIs) containing 0.03% v/v tetramethylsilane (TMS) as an internal
standard.

¢ Instrument: A 400 MHz (or higher) NMR spectrometer.

e Parameters:

[¢]

Pulse Program: Standard single-pulse sequence.

o

Number of Scans: 16-64, depending on sample concentration.

o

Relaxation Delay: 1-2 seconds.

[¢]

Spectral Width: 0-12 ppm.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction.
Reference the spectrum to the TMS signal at 0.00 ppm.

Table 1: Predicted *H NMR Data for 5-Methyl-5-phenylmorpholin-3-one in CDCl3
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Chemical Shift

Multiplicity
(3, ppm)

Integration

Assignment

Rationale

~7.2-7.4 Multiplet

5H

Phenyl-H

The aromatic
protons of the
phenyl group are
expected to
resonate in this
region, typical for
monosubstituted

benzene rings.[2]

~4.5-4.7 Doublet

1H

H-2a (axial)

The methylene
protons adjacent
to the oxygen
and amide
nitrogen are
diastereotopic.
The axial proton
is expected to be

more deshielded.

~4.2-4.4 Doublet

1H

H-2b (equatorial)

The equatorial
proton is
expected to be
more shielded
compared to the

axial proton.

~3.8-4.0 Doublet

1H

H-6a (axial)

The methylene
protons adjacent
to the nitrogen
are also

diastereotopic.

~3.5-3.7 Doublet

1H

H-6b (equatorial)

The equatorial
proton is
expected to be

more shielded.
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The methyl
group at the
chiral center is a
~1.7 Singlet 3H Methyl-H singlet as there
are no adjacent
protons for

coupling.

The amide
proton chemical
] shift can be
~2.5-3.5 Broad Singlet 1H NH .
variable and
often appears as

a broad signal.

Interpretation and Causality:

The predicted spectrum is based on the analysis of similar morpholinone structures.[3][4] The
diastereotopic nature of the methylene protons at positions 2 and 6 is a key feature, arising
from the chiral center at C5. This results in distinct signals for the axial and equatorial protons,
likely appearing as doublets due to geminal coupling. The phenyl group protons are expected
to appear as a complex multiplet in the aromatic region. The methyl group, being attached to a
quaternary carbon, will present as a singlet. The amide proton's chemical shift can be
influenced by solvent and concentration, often appearing as a broad singlet.

Predicted **C NMR Spectral Data

Carbon-13 Nuclear Magnetic Resonance (3*C NMR) spectroscopy provides information about
the carbon framework of a molecule. Each unique carbon atom in a molecule gives a distinct
signal.

Experimental Protocol: 13C NMR Spectroscopy
o Sample Preparation: Use the same sample prepared for *H NMR spectroscopy.

e Instrument: A 100 MHz (or higher) NMR spectrometer.
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e Parameters:

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

o

Number of Scans: 1024 or more, as 13C has a low natural abundance.

[¢]

[¢]

Relaxation Delay: 2 seconds.

[e]

Spectral Width: 0-200 ppm.

o Data Processing: Apply Fourier transformation and reference the spectrum to the CDClIs
solvent peak at 77.16 ppm.[5]

Table 2: Predicted 3C NMR Data for 5-Methyl-5-phenylmorpholin-3-one in CDCl3
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Chemical Shift (6, ppm) Assignment Rationale

The carbonyl carbon of the

amide is expected to be

~170-172 C=0 (Amide) o _

significantly deshielded and

appear in this region.[6]

The quaternary carbon of the
~140-142 Phenyl C-1' (ipso) phenyl ring attached to the

morpholinone ring.

The meta carbons of the
~128-129 Phenyl C-3'/5' _

phenyl ring.

The para carbon of the phenyl
~127-128 Phenyl C-4' )

ring.

The ortho carbons of the
~125-126 Phenyl C-2'/6' .

phenyl ring.

The carbon adjacent to the
~68-70 C-2 ether oxygen is expected in

this range.[7]

The quaternary carbon bearing
~58-60 C-5

the phenyl and methyl groups.

The carbon adjacent to the
~50-52 C-6 . _

amide nitrogen.

The methyl carbon is expected
~25-28 Methyl-C

in the aliphatic region.

Interpretation and Causality:

The predicted chemical shifts are based on established ranges for similar functional groups
and comparison with related morpholinone structures.[8][9] The amide carbonyl carbon is the
most downfield signal. The aromatic carbons of the phenyl group will appear in the typical
aromatic region (125-145 ppm). The carbons of the morpholinone ring are distinguished by
their proximity to the heteroatoms; C-2 (adjacent to oxygen) is expected to be more deshielded
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than C-6 (adjacent to nitrogen). The quaternary carbon at C-5 will likely have a lower intensity
due to the absence of an attached proton.

Pred]Gted Spadvial Da
~7.2-7.4 (Ph-H)
~4.5-4.7 (H-2a)
~4.2-4.4 (H-2b)
~3.8-4.0 (H-6a)
~3.5-3.7 (H-6b)
~1.7 (Me-H)

\~2.5-3.5 (NH)/
Proton Environment?

[aB]

Methy -0l

farbon Framework

" ©CcNMR )
~170-172 (C=0)
~140-142 (Ph C-1')
~128-129 (Ph C-3/5")
~127-128 (Ph C-4Y)
~125-126 (Ph C-2'/6")
~68-70 (C-2)
~58-60 (C-5)
~50-52 (C-6)
| ~2528(MeC)
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Figure 2: Predicted NMR Data Correlation Diagram.

Predicted Infrared (IR) Spectral Data

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by
measuring the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

o Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr)
or by using an Attenuated Total Reflectance (ATR) accessory.

e Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.
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o Parameters:
o Spectral Range: 4000-400 cm~1.
o Resolution: 4 cm™1.
o Number of Scans: 16-32.

o Data Processing: The resulting interferogram is Fourier-transformed to produce the IR

spectrum.

Table 3: Predicted IR Absorption Bands for 5-Methyl-5-phenylmorpholin-3-one
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Wavenumber
(cm™)

Intensity

Assignment

Rationale

~3200-3300

Medium, Broad

N-H Stretch (Amide)

The N-H stretching
vibration of a
secondary amide
typically appears in

this region.

~3000-3100

Medium

C-H Stretch

(Aromatic)

C-H stretching
vibrations of the

phenyl group.[10]

~2850-3000

Medium

C-H Stretch (Aliphatic)

C-H stretching
vibrations of the
morpholinone ring and

the methyl group.[10]

~1670-1690

Strong

C=0 Stretch (Amide)

The amide carbonyl
stretch is a very
strong and
characteristic

absorption.

~1600, ~1495

Medium-Weak

C=C Stretch

(Aromatic)

Characteristic
absorptions for the

phenyl ring.

~1100-1120

Strong

C-O-C Stretch (Ether)

The asymmetric
stretching of the ether
linkage in the

morpholine ring.

~700-750

Strong

C-H Bending

(Aromatic)

Out-of-plane bending
for a monosubstituted

benzene ring.

Interpretation and Causality:
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The IR spectrum is expected to be dominated by the strong absorption of the amide carbonyl
group. The presence of both aromatic and aliphatic C-H stretches will be evident. The broad N-
H stretch of the amide and the strong C-O-C stretch of the ether are also key diagnostic peaks
for confirming the morpholinone structure.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol: Mass Spectrometry

Sample Introduction: The sample can be introduced via direct infusion or through a gas or
liquid chromatograph.

lonization Method: Electrospray ionization (ESI) or electron ionization (EI) are common
methods.

Mass Analyzer: A quadrupole, time-of-flight (TOF), or ion trap analyzer.

Data Acquisition: The mass-to-charge ratio (m/z) of the ions is measured.

Table 4: Predicted Key Mass Spectrometry Fragments for 5-Methyl-5-phenylmorpholin-3-one

miz Proposed Fragment Rationale
191 [M]* (if EI) The molecular ion peak.
192 [M+H]* (if ESI) The protonated molecule.
176 [M - CHs]* Loss of the methyl group.
Benzoyl cation, a common
105 [CeHsCOL* fragment for phenyl ketones
and related structures.
Fragment containing the
104 [C7HeN]* )
phenyl and nitrogen.
77 [CeHs]* Phenyl cation.
© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support
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Interpretation and Causality:

The molecular ion peak will confirm the molecular weight of the compound (C10H11:NO2 =
191.20 g/mol ). Common fragmentation pathways are expected to involve the loss of the
methyl group and cleavage of the morpholinone ring. The phenyl group and fragments
containing it will likely be prominent in the mass spectrum due to their stability.

[M+H]* [M - CH3]*
m/z 192 m/z 176
- CHs
Ring Cleavage [CsHsCOl* -CO [CeHs]*
Rearrangement m/z 105 m/z 77
[C7HeN]*
m/z 104

Click to download full resolution via product page

Figure 3: Predicted Mass Spectrometry Fragmentation Pathway.

Conclusion

This guide provides a comprehensive predicted spectral characterization of 5-Methyl-5-
phenylmorpholin-3-one. The interpretations are based on established principles of
spectroscopic analysis and comparison with data from closely related molecules. While
experimental verification is always the gold standard, this detailed predictive analysis serves as
a valuable tool for researchers in the initial stages of synthesis, purification, and
characterization of this and similar morpholinone-containing compounds. The provided
protocols for data acquisition ensure that subsequent experimental work can be conducted in a
standardized and reproducible manner.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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